Cas no 1354024-46-6 (N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1354024-46-6
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 2163207
• Update Time: 2025-07-17

N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-piperidin-2-ylmethyl]-n-isopropyl-acetamide
• N-[1-((S)-2-aminopropanyl)piperidin-2-ylmethyl]-N-isopropylacetamide
• N-((1-((S)-2-Aminopropanoyl)piperidin-2-yl)methyl)-N-isopropylacetamide
• AM96973
• N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C14H27N3O2/c1-10(2)17(12(4)18)9-13-7-5-6-8-16(13)14(19)11(3)15/h10-11,13H,5-9,15H2,1-4H3/t11-,13?/m0/s1
• InChI Key： IYXQMUMOSBHROM-AMGKYWFPSA-N
• SMILES： O=C([C@H](C)N)N1CCCCC1CN(C(C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide

N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354024-46-6): An Overview

N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354024-46-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique structural arrangement that confers specific biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide is characterized by a piperidine ring substituted with an amino acid derivative and an isopropyl group. The presence of the amino acid moiety, specifically (S)-2-amino-propionyl, imparts chirality to the molecule, which can influence its biological activity. The compound has a molecular formula of C₁₅H₂₈N₃O and a molecular weight of approximately 276.40 g/mol. It is typically a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Synthesis Methods

The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide involves several well-documented steps. One common approach begins with the reaction of piperidine with an appropriate acylating agent to form the N-substituted piperidine intermediate. This intermediate is then coupled with an amino acid derivative, such as (S)-alanine, using standard peptide coupling techniques. The final step involves the introduction of the isopropyl group through an alkylation reaction. The overall synthetic route is highly modular and can be adapted to produce various analogs with different substituents.

Biological Activity and Therapeutic Potential

Recent research has highlighted the potential therapeutic applications of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide has also been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the inhibition of oxidative stress and the promotion of neurotrophic factor expression.

Clinical Trials and Future Directions

While preclinical studies have shown promising results, further research is needed to fully understand the therapeutic potential of N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various conditions, including chronic inflammatory diseases and neurodegenerative disorders.

The future directions for research on this compound include optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches. The ultimate goal is to bring this promising therapeutic agent to market for the benefit of patients suffering from a wide range of diseases.

Conclusion

N-[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354024-46-6) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure confers specific biological activities that make it a valuable candidate for the treatment of inflammatory and neurodegenerative diseases. Ongoing research and clinical trials are expected to provide further insights into its therapeutic applications and pave the way for its use in clinical practice.